Cas no 1520439-97-7 (1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid
• CAS No: 1520439-97-7
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5892517
• PubChem ID: 96786309
• Update Time: 2025-06-11

1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-(5-methyl-3-pyridinyl)-
• 1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid
• 1520439-97-7
• EN300-1818431

• Inchi： 1S/C13H17NO2/c1-10-7-11(9-14-8-10)13(12(15)16)5-3-2-4-6-13/h7-9H,2-6H2,1H3,(H,15,16)
• InChI Key： DSQGWNMYNPKWAQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC(C)=CN=C2)(C(O)=O)CCCCC1

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 390.6±30.0 °C(Predicted)
• pka: 3.93±0.20(Predicted)

Additional information on 1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid (CAS No. 1520439-97-7)

1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid (CAS No. 1520439-97-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclohexane-carboxylic acid backbone and 5-methylpyridin-3-yl substituent, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets.

The growing demand for novel small-molecule therapeutics has propelled interest in compounds like 1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid. Its pyridine and carboxylic acid functional groups are key to its reactivity, enabling it to participate in various chemical reactions such as amide bond formation and esterification. These properties align with current trends in precision medicine and targeted drug delivery, where molecular specificity is paramount.

In the context of AI-driven drug design, 1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid is often explored for its potential as a building block in combinatorial chemistry. Computational models frequently highlight its bioisosteric potential, making it a valuable scaffold for optimizing pharmacokinetic profiles. This aligns with frequent search queries such as "best carboxylic acid derivatives for drug development" and "pyridine-based compounds in medicinal chemistry."

From a synthetic perspective, the compound’s CAS No. 1520439-97-7 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on high-throughput screening often prioritize such compounds due to their compatibility with automated synthesis platforms. Additionally, its stability under ambient conditions makes it a practical choice for industrial-scale applications.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike many hazardous intermediates, 1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid is classified as a low-risk substance under most green chemistry frameworks. This positions it favorably in discussions about sustainable chemical manufacturing, a topic frequently searched in academic and industrial circles.

In summary, 1-(5-methylpyridin-3-yl)cyclohexane-1-carboxylic acid (CAS No. 1520439-97-7) represents a versatile and research-driven compound with broad applicability. Its structural features, combined with its alignment with modern pharmaceutical trends and synthetic methodologies, ensure its continued relevance in scientific literature and commercial ventures.